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Compound of Interest

Compound Name: Butyl propionate

Cat. No.: B165908 Get Quote

A Technical Guide to the Vapor Pressure of n-
Butyl Propionate
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the vapor pressure of n-

butyl propionate at various temperatures. The document presents quantitative data in a

structured format, details common experimental methodologies for vapor pressure

determination, and includes a visual representation of a typical experimental workflow. This

information is critical for professionals in research and development who require precise data

for process design, formulation development, safety assessments, and computational

modeling.

Quantitative Vapor Pressure Data for n-Butyl
Propionate
The vapor pressure of a compound is a fundamental physicochemical property indicating its

volatility. For n-butyl propionate, this data is essential for applications ranging from solvent

handling and distillation to its use as a flavoring agent or in fragrance formulations.

Below is a summary of experimentally determined and calculated vapor pressure values for n-

butyl propionate at various temperatures.
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Temperature
(°C)

Temperature
(K)

Vapor
Pressure (kPa)

Vapor
Pressure
(mmHg)

Data Source

20 293.15 0.38 2.85
Experimental[1]

[2]

20 293.15 0.46 3.44 Experimental[3]

25 298.15 0.63 4.7 Experimental

32.45 305.6 0.88 6.6
Calculated

(Antoine Eq.)[4]

40 313.15 1.34 10.1
Calculated

(Antoine Eq.)[4]

50 323.15 2.33 17.5
Calculated

(Antoine Eq.)[4]

55 328.15 3.3 24.8 Experimental[5]

60 333.15 3.82 28.7
Calculated

(Antoine Eq.)[4]

70 343.15 5.95 44.6
Calculated

(Antoine Eq.)[4]

80 353.15 8.95 67.1
Calculated

(Antoine Eq.)[4]

90 363.15 13.06 98.0
Calculated

(Antoine Eq.)[4]

92.95 366.1 14.53 109.0
Calculated

(Antoine Eq.)[4]

146.8 419.95 101.325 760
Boiling Point[1]

[6]

Note: Calculated values were determined using the Antoine equation with constants sourced

from the NIST Chemistry WebBook. The reported applicable range for these constants is 305.6
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K to 366.1 K.

The Antoine Equation for n-Butyl Propionate
The relationship between vapor pressure and temperature can be accurately described by the

Antoine equation. For n-butyl propionate, the NIST-provided constants for the equation:

log₁₀(P) = A − (B / (T + C))

are as follows[4]:

A = 5.52282

B = 2122.74

C = -25.513

Where:

P is the vapor pressure in bar.

T is the temperature in Kelvin (K).

These constants are validated for a temperature range of 305.6 K to 366.1 K[4].

Experimental Protocols for Vapor Pressure
Determination
Several experimental methods are employed to determine the vapor pressure of esters like n-

butyl propionate. The choice of method often depends on the substance's volatility, the

required precision, and the temperature and pressure range of interest.

Static Method
The static method is a direct and accurate technique for measuring vapor pressure.

Methodology:
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Sample Preparation: A purified sample of n-butyl propionate is placed in a thermostatically

controlled vessel. Any dissolved gases are removed by repeated freeze-pump-thaw cycles

under vacuum.

Equilibrium: The vessel is sealed and heated to a constant, precisely measured temperature.

The system is allowed to reach thermodynamic equilibrium, where the rate of evaporation

equals the rate of condensation.

Pressure Measurement: The pressure of the vapor in the headspace above the liquid is

measured using a calibrated pressure transducer (e.g., a capacitance manometer).

Data Collection: The vapor pressure is recorded at a series of stable temperatures to

establish the vapor pressure curve.

Dynamic Method (Ebulliometry)
This method involves measuring the boiling point of the liquid at different applied pressures.

Methodology:

Apparatus: An ebulliometer, an apparatus that heats a liquid to its boiling point and allows for

precise measurement of both temperature and pressure, is used.

Pressure Control: The system is connected to a pressure control system, which can maintain

a stable pressure above the liquid.

Boiling Point Determination: At a set pressure, the n-butyl propionate is heated until it boils.

The temperature of the vapor-liquid equilibrium is measured with a high-precision

thermometer.

Data Series: This process is repeated for a range of pressures, yielding a set of

corresponding boiling points.

Isoteniscope Method
The isoteniscope method is a comparative technique that balances the vapor pressure of the

sample against a known pressure of an inert gas.
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Methodology:

Sample Loading: The n-butyl propionate sample is loaded into the isoteniscope bulb.

Degassing: Similar to the static method, the sample is degassed to remove volatile

impurities.

Measurement: The isoteniscope is placed in a constant-temperature bath. The external

pressure is adjusted until the liquid levels in the U-tube manometer of the isoteniscope are

equal, indicating that the vapor pressure of the sample is equal to the applied pressure,

which is then measured.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of

vapor pressure using a static method.
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Workflow for Static Vapor Pressure Measurement

Sample Purification

Sample Loading into Vessel

Degassing (Freeze-Pump-Thaw)

Seal Vessel

Set Temperature (Thermostat)

Attain Thermal Equilibrium

Measure Vapor Pressure (Transducer)

Record Data (T, P)

Change TemperatureAnalyze Data & Plot Curve

Repeat for
new setpoint

Click to download full resolution via product page

Caption: Static Vapor Pressure Measurement Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Butyl propionate | C7H14O2 | CID 11529 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Butyl propionate - Wikipedia [en.wikipedia.org]

3. hedinger.de [hedinger.de]

4. Propanoic acid, butyl ester [webbook.nist.gov]

5. productcatalog.eastman.com [productcatalog.eastman.com]

6. N-BUTYL PROPRIONATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Vapor pressure of n-butyl propionate at different
temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165908#vapor-pressure-of-n-butyl-propionate-at-
different-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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